Cas no 33912-87-7 (N-(Benzyloxycarbonyl)glycyl-L-valine)

• Product Name: N-(Benzyloxycarbonyl)glycyl-L-valine
• CAS No: 33912-87-7
• MF: C₁₅H₂₀N₂O₅
• MW: 308.329704284668
• CID: 312770
• PubChem ID: 7360813
• Update Time: 2025-06-07

N-(Benzyloxycarbonyl)glycyl-L-valine Chemical and Physical Properties

Names and Identifiers

• (S)-2-(2-(((Benzyloxy)carbonyl)amino)acetamido)-3-methylbutanoic acid
• N-(Benzyloxycarbonyl)glycyl-L-valine
• L-Valine,N-[(phenylmethoxy)carbonyl]glycyl-
• Z-GLYCYL-L-VALINE
• Z-Gly-Val-OH
• CBZ-GLY-L-VAL
• Cbz-Gly-L-Val-OH
• Cbz-Gly-Val-OH
• N-benzyloxycarbonylglycyl-L-valine
• N-CBZ-GLY-VAL
• Z-Gly-L-Val
• Z-Gly-L-Val-OH
• 33912-87-7
• (2S)-2-(2-{[(BENZYLOXY)CARBONYL]AMINO}ACETAMIDO)-3-METHYLBUTANOIC ACID
• ((benzyloxy)carbonyl)glycyl-L-valine
• (2S)-3-methyl-2-[[2-(phenylmethoxycarbonylamino)acetyl]amino]butanoic acid
• (S)-2-(2-(((Benzyloxy)carbonyl)amino)acetamido)-3-methylbutanoicacid
• SCHEMBL4582904
• NS00054804

• Inchi： 1S/C15H20N2O5/c1-10(2)13(14(19)20)17-12(18)8-16-15(21)22-9-11-6-4-3-5-7-11/h3-7,10,13H,8-9H2,1-2H3,(H,16,21)(H,17,18)(H,19,20)/t13-/m0/s1
• InChI Key： RQLYPCLOROQBGI-ZDUSSCGKSA-N
• SMILES： OC([C@H](C(C)C)NC(CNC(=O)OCC1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 308.13700
• Monoisotopic Mass: 308.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 104.73000
• LogP: 1.92000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on N-(Benzyloxycarbonyl)glycyl-L-valine

N-(Benzyloxycarbonyl)glycyl-L-valine: A Versatile Compound in Chemical and Biological Research

N-(Benzyloxycarbonyl)glycyl-L-valine (CAS No. 33912-87-7) is a versatile compound that has gained significant attention in the fields of chemical and biological research due to its unique properties and potential applications. This compound, also known as Z-Gly-Val-OH, is a dipeptide derivative featuring a benzyloxycarbonyl (Z) protecting group, a glycine residue, and an L-valine residue. The combination of these functional groups makes it an important intermediate in the synthesis of more complex peptides and proteins.

The benzyloxycarbonyl (Z) protecting group in N-(Benzyloxycarbonyl)glycyl-L-valine is particularly useful for controlling the reactivity of the amino group during peptide synthesis. This protecting group can be selectively removed under mild conditions, such as treatment with hydrogen in the presence of a palladium catalyst, allowing for precise control over the sequence and structure of the final peptide product. This feature is crucial in the development of therapeutic peptides and proteins, where precise control over the amino acid sequence is essential for maintaining biological activity and stability.

Recent studies have highlighted the importance of N-(Benzyloxycarbonyl)glycyl-L-valine in various areas of research. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound serves as a key intermediate in the synthesis of novel antiviral peptides. The researchers utilized Z-Gly-Val-OH to construct peptides with enhanced binding affinity to viral surface proteins, which could potentially lead to more effective antiviral therapies.

In another application, N-(Benzyloxycarbonyl)glycyl-L-valine has been used in the development of peptide-based drug delivery systems. The ability to precisely control the structure and sequence of peptides using this compound allows for the design of drug carriers that can specifically target diseased cells or tissues. This approach has shown promise in improving the efficacy and reducing the side effects of various therapeutic agents.

The stability and solubility properties of N-(Benzyloxycarbonyl)glycyl-L-valine also make it an attractive candidate for use in high-throughput screening assays. These assays are essential for identifying potential drug candidates by rapidly testing large libraries of compounds for their biological activity. The consistent performance of Z-Gly-Val-OH in such assays has contributed to its widespread adoption in pharmaceutical research and development.

Furthermore, N-(Benzyloxycarbonyl)glycyl-L-valine has been explored for its potential use in materials science. Researchers have investigated its role in the formation of self-assembling peptide nanofibers, which have applications in tissue engineering and regenerative medicine. The ability to form stable nanofibers with controlled morphology makes this compound a valuable tool for developing advanced biomaterials.

In conclusion, N-(Benzyloxycarbonyl)glycyl-L-valine (CAS No. 33912-87-7) is a multifaceted compound with a wide range of applications in chemical and biological research. Its unique properties, including its protecting group functionality, stability, and solubility, make it an indispensable tool for peptide synthesis, drug development, and materials science. As research continues to advance, it is likely that new and innovative uses for this compound will be discovered, further solidifying its importance in these fields.